Cas no 80710-85-6 (Benzoic acid, 4,4'-[(1,8-dioxo-1,8-octanediyl)diimino]bis-)

• Product Name: Benzoic acid, 4,4'-[(1,8-dioxo-1,8-octanediyl)diimino]bis-
• CAS No: 80710-85-6
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 705157
• PubChem ID: 20527675
• Update Time: 2025-04-19

Benzoic acid, 4,4'-[(1,8-dioxo-1,8-octanediyl)diimino]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[(1,8-dioxo-1,8-octanediyl)diimino]bis-
• 4-[[8-(4-carboxyanilino)-8-oxooctanoyl]amino]benzoic acid
• 80710-85-6
• SCHEMBL11031322
• 4,4'-[(1,8-Dioxooctane-1,8-diyl)diazanediyl]dibenzoic acid
• DTXSID00608388

• Inchi： 1S/C22H24N2O6/c25-19(23-17-11-7-15(8-12-17)21(27)28)5-3-1-2-4-6-20(26)24-18-13-9-16(10-14-18)22(29)30/h7-14H,1-6H2,(H,23,25)(H,24,26)(H,27,28)(H,29,30)
• InChI Key： IASVLSZGBFOWFD-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(NC1C=CC(C(=O)O)=CC=1)=O)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 133Ų